![molecular formula C5H8N4O2 B1322833 4-(1H-tetrazol-1-yl)butanoic acid CAS No. 92614-90-9](/img/structure/B1322833.png)
4-(1H-tetrazol-1-yl)butanoic acid
Overview
Description
4-(1H-tetrazol-1-yl)butanoic acid (4-TB) is an organic compound commonly used in scientific research, particularly in biochemistry and physiology. It is a derivative of the tetrazole group, and contains a carboxylic acid group. 4-TB has a wide range of applications in scientific research, including as a reagent for synthesis, a biochemical and physiological effector, and a tool for laboratory experiments.
Scientific Research Applications
Synthesis of Energetic Materials
4-(1H-tetrazol-1-yl)butanoic acid is used in the synthesis of energetic materials due to its tetrazole ring, which is known for high nitrogen content and energy release upon decomposition . These materials are crucial for applications requiring rapid energy discharge, such as propellants and explosives.
Pharmaceutical Research
The tetrazole moiety is a bioisostere for the carboxylate group, making 4-(1H-tetrazol-1-yl)butanoic acid valuable in drug design . It’s used in the development of new pharmaceuticals, particularly as a scaffold for creating compounds with potential therapeutic effects.
Click Chemistry
This compound plays a significant role in click chemistry, a field that involves rapid, selective, and high-yield chemical reactions . It’s utilized for creating diverse chemical libraries quickly and efficiently, which is essential for drug discovery and material science.
Biological Evaluation
In biological research, 4-(1H-tetrazol-1-yl)butanoic acid derivatives are evaluated for their biological activities. For instance, they are tested for their inhibitory properties in various biological systems, which can lead to the development of new treatments .
Material Science
The tetrazole group’s ability to form stable metallic compounds and molecular complexes makes this compound useful in material science . It can be used to create novel materials with specific electronic, magnetic, or optical properties.
Molecular Docking Studies
4-(1H-tetrazol-1-yl)butanoic acid can be used in molecular docking studies to predict the interaction between drugs and their target proteins . This is crucial for understanding the mechanism of action of drugs and for designing more effective therapeutic agents.
Chemical Synthesis
The compound is involved in various chemical synthesis processes due to its reactivity and stability. It’s used as a building block for synthesizing a wide range of chemical compounds, which can have applications across different fields of chemistry .
Analytical Chemistry
In analytical chemistry, 4-(1H-tetrazol-1-yl)butanoic acid can be used as a standard or reagent due to its well-defined properties. It helps in the quantification and analysis of chemical substances in various samples .
properties
IUPAC Name |
4-(tetrazol-1-yl)butanoic acid | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H8N4O2/c10-5(11)2-1-3-9-4-6-7-8-9/h4H,1-3H2,(H,10,11) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OFKHGGBURKUCOM-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=NN=NN1CCCC(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H8N4O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10629448 | |
Record name | 4-(1H-Tetrazol-1-yl)butanoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10629448 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
156.14 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-(1H-tetrazol-1-yl)butanoic acid | |
CAS RN |
92614-90-9 | |
Record name | 4-(1H-Tetrazol-1-yl)butanoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10629448 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.